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Compound of Interest

Compound Name: Glycyrol

Cat. No.: B026511 Get Quote

Introduction

Glycyrol, more commonly known as Glycerol or Glycerin, is a simple polyol compound that is

widely utilized in the pharmaceutical, food, and cosmetic industries.[1][2] In the realm of

phytochemical analysis, Glycerol serves as an essential reference standard for the

identification and quantification of various compounds in complex plant-based matrices. Its high

purity, stability, and well-characterized physicochemical properties make it an ideal candidate

for calibrating analytical instruments and validating analytical methods. These application notes

provide detailed protocols and data for the use of Glycerol as a reference standard, particularly

in chromatographic techniques.

Physicochemical Properties of Glycerol
A thorough understanding of the physicochemical properties of a reference standard is crucial

for its proper handling, storage, and application in analytical methodologies. The key properties

of Glycerol are summarized in the table below.
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Property Value References

Chemical Name Propane-1,2,3-triol [3]

Synonyms
Glycerol, Glycerin, Glycyl

alcohol
[1][2]

CAS Number 56-81-5 [4]

Molecular Formula C₃H₈O₃ [2]

Molecular Weight 92.09 g/mol [3][4]

Appearance
Clear, colorless, odorless,

viscous liquid
[1][3]

Taste Sweet [1][2]

Boiling Point 290 °C (decomposes) [1][3][5]

Melting Point 17.9 °C [1][5]

Density 1.2613 g/cm³ at 20 °C [1][3]

Solubility

Miscible with water and

alcohol; Insoluble in ether,

chloroform, and oils

[1][5][6]

Refractive Index n20/D 1.474 [4]

Applications in Phytochemical Analysis
Glycerol is frequently employed as a reference standard in a variety of analytical techniques for

the quality control of herbal medicines and phytochemical research.[7][8][9] Its primary

applications include:

Method Validation: Establishing the performance characteristics of analytical methods,

including linearity, accuracy, precision, and limits of detection and quantification.

System Suitability Testing: Ensuring that the analytical system is performing correctly before

running samples.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Glycerol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5339206.htm
https://m.youtube.com/watch?v=ZADrkMctiDo
https://www.sigmaaldrich.com/US/en/product/sial/phr1020
https://m.youtube.com/watch?v=ZADrkMctiDo
https://pubchem.ncbi.nlm.nih.gov/compound/Glycerol
https://www.sigmaaldrich.com/US/en/product/sial/phr1020
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5339206.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Glycerol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5339206.htm
https://m.youtube.com/watch?v=ZADrkMctiDo
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5339206.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Glycerol
https://books.rsc.org/books/monograph/1783/chapter/2099516/Glycerol-Properties-and-Production
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5339206.htm
https://books.rsc.org/books/monograph/1783/chapter/2099516/Glycerol-Properties-and-Production
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5339206.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Glycerol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5339206.htm
https://books.rsc.org/books/monograph/1783/chapter/2099516/Glycerol-Properties-and-Production
https://kumarmetal.com/glycerol-versatile-renewable-chemical-properties/
https://www.sigmaaldrich.com/US/en/product/sial/phr1020
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/819/308/phytochemical-standards-brochure.pdf
https://ijpca.org/archive/volume/11/issue/3/article/22100
https://www.slideshare.net/slideshow/quality-control-of-herbal-drugs-63236518/63236518
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantification: Determining the concentration of specific analytes in a sample by comparing

their response to that of a known concentration of the Glycerol standard.

Identification: Confirming the identity of a compound in a sample by comparing its retention

time or spectral properties to that of the Glycerol standard.

Experimental Protocols
High-Performance Liquid Chromatography (HPLC) for
the Quantification of Glycerol
This protocol describes a common HPLC method using a Refractive Index Detector (RID) for

the quantification of Glycerol.

1. Materials and Reagents

Glycerol reference standard (≥99.5% purity)

Deionized water, HPLC grade

Acetonitrile, HPLC grade

Volumetric flasks

Pipettes

Syringe filters (0.45 µm)

2. Instrumentation

HPLC system equipped with a pump, autosampler, column oven, and a Refractive Index

Detector (RID).

Data acquisition and processing software.

3. Chromatographic Conditions
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Parameter Condition

Column Sugar-Pak I Column (10 µm, 6.5 mm × 300 mm)

Mobile Phase 100% Deionized Water

Flow Rate 0.6 mL/min

Column Temperature 80 °C

Detector Refractive Index Detector (RID)

Cell Temperature 40 °C

Injection Volume 10 µL

Run Time 15 minutes

4. Preparation of Standard Solutions

Stock Standard Solution (10 mg/mL): Accurately weigh approximately 100 mg of Glycerol

reference standard and dissolve it in 10 mL of deionized water in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the stock standard solution with deionized water to obtain concentrations ranging

from 0.1 mg/mL to 5 mg/mL.

5. Sample Preparation

For liquid samples, dilute an accurately measured volume with deionized water to bring the

expected Glycerol concentration within the calibration range.

For solid or semi-solid samples, perform a suitable extraction (e.g., with a water/ethanol

mixture) followed by dilution.

Filter all sample and standard solutions through a 0.45 µm syringe filter before injection.

6. Analysis
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Inject the standard solutions to construct a calibration curve by plotting the peak area against

the concentration.

Inject the sample solutions and determine the Glycerol concentration from the calibration

curve.

7. Data Analysis

The relationship between the peak area and the concentration of Glycerol should be linear

with a correlation coefficient (R²) of ≥ 0.99.

The concentration of Glycerol in the sample can be calculated using the regression equation

from the calibration curve.
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Caption: Experimental workflow for the quantification of Glycerol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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